2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide

• IUPAC Name: 2-methyl-N-(4-pyrrolidin-1-ylsulfonylphenyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C17H25N3O2S2/c1-14-6-2-3-13-20(14)17(23)18-15-7-9-16(10-8-15)24(21,22)19-11-4-5-12-19/h7-10,14H,2-6,11-13H2,1H3,(H,18,23)
• InChI Key: IIOGJJRROBPQBP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C17H25N3O2S2
• Molecular Weight: 367.5 g/mol

Description

2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme involved in the B-cell receptor signaling pathway, which plays a crucial role in the development and survival of B-cells. TAK-659 has shown promising results in preclinical studies as a potential treatment for B-cell malignancies and autoimmune diseases.

Mechanism of Action

2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide works by inhibiting the activity of BTK, which is a key enzyme in the B-cell receptor signaling pathway. BTK plays a crucial role in the activation and survival of B-cells, which are involved in the immune response. By blocking BTK activity, 2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide prevents the activation and proliferation of B-cells, leading to the death of cancerous B-cells and a decrease in autoantibody production in autoimmune diseases.
Biochemical and Physiological Effects:
In preclinical studies, 2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide has been shown to inhibit BTK activity in a dose-dependent manner, leading to the downregulation of downstream signaling pathways and the induction of apoptosis in cancerous B-cells. 2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide has also been shown to decrease the production of autoantibodies in autoimmune diseases, leading to a reduction in disease activity. 2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide has demonstrated good pharmacokinetic and pharmacodynamic properties in preclinical models, with high oral bioavailability and good tissue distribution.

Advantages and Limitations for Lab Experiments

2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide has several advantages as a tool for scientific research. It is a potent and selective inhibitor of BTK, with good pharmacokinetic and pharmacodynamic properties. 2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide has shown promising results in preclinical models of B-cell malignancies and autoimmune diseases, making it a valuable tool for studying these diseases. However, there are also some limitations to using 2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide in lab experiments. It is a small molecule inhibitor, which may limit its efficacy in certain disease contexts. Additionally, 2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide may have off-target effects on other kinases, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide. One area of interest is the development of combination therapies that include 2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide, either with other small molecule inhibitors or with immunotherapies such as checkpoint inhibitors. Another area of interest is the investigation of 2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide in other disease contexts, such as solid tumors or autoimmune diseases that are not primarily B-cell mediated. Additionally, further studies are needed to fully understand the mechanism of action of 2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide and its potential off-target effects on other kinases.

Scientific Research Applications

2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide has been extensively studied in preclinical models of B-cell malignancies, such as chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these studies, 2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide has shown potent anti-tumor activity, both as a single agent and in combination with other therapies. 2-methyl-N-[4-(1-pyrrolidinylsulfonyl)phenyl]-1-piperidinecarbothioamide has also been investigated as a potential treatment for autoimmune diseases, such as rheumatoid arthritis and systemic lupus erythematosus.